2-(4-ethoxyphenyl)-N-(2-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)acetamide

• IUPAC Name: 2-(4-ethoxyphenyl)-N-[2-[4-methyl-5-oxo-3-(trifluoromethyl)-1,2,4-triazol-1-yl]ethyl]acetamide
• InChI: InChI=1S/C16H19F3N4O3/c1-3-26-12-6-4-11(5-7-12)10-13(24)20-8-9-23-15(25)22(2)14(21-23)16(17,18)19/h4-7H,3,8-10H2,1-2H3,(H,20,24)
• InChI Key: LZYCEDGMAWBSHG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CC(=O)NCCN2C(=O)N(C(=N2)C(F)(F)F)C
• Molecular Formula: C16H19F3N4O3
• Molecular Weight: 372.34 g/mol

Description

2-(4-ethoxyphenyl)-N-(2-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C16H19F3N4O3 and its molecular weight is 372.348. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis Applications

Compounds similar in structure have been used in radiosynthesis for studying metabolism and mode of action in herbicides and safeners. For example, a study by Latli and Casida (1995) discussed the radiosynthesis of a chloroacetanilide herbicide and a dichloroacetamide safener, highlighting the importance of high specific activity compounds in understanding their biological impact (Latli & Casida, 1995).

Structural Orientation Studies

Another research area is the investigation of the spatial orientation of amide derivatives and their impact on anion coordination. Kalita and Baruah (2010) explored how the structural configuration of amide compounds affects their self-assembly and interactions with other molecules, which can have implications for designing more effective compounds (Kalita & Baruah, 2010).

Enzyme Inhibition for Therapeutic Applications

Compounds with similar structural features have been evaluated for their potential as enzyme inhibitors, which can lead to therapeutic applications. For instance, Saxena et al. (2009) synthesized derivatives of an amide compound and assessed their inhibitory activity against protein tyrosine phosphatase 1B, demonstrating the compound's potential in antidiabetic applications (Saxena et al., 2009).

Coordination Complexes and Antioxidant Activity

Research on coordination complexes constructed from pyrazole-acetamide derivatives by Chkirate et al. (2019) revealed insights into the self-assembly process influenced by hydrogen bonding and evaluated the antioxidant activity of these complexes, showcasing the diverse applications of such compounds in chemistry and biology (Chkirate et al., 2019).